Cas no 1496025-42-3 (Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone)

• Product Name: Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone
• CAS No: 1496025-42-3
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 4776395
• Update Time: 2025-05-21

Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone
• Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone

• Inchi： 1S/C13H25N3O/c1-11(2)3-4-15-5-7-16(8-6-15)13(17)12-9-14-10-12/h11-12,14H,3-10H2,1-2H3
• InChI Key： VRYHHXWPRZKXPU-UHFFFAOYSA-N
• SMILES： O=C(C1CNC1)N1CCN(CCC(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 0.5
• Topological Polar Surface Area: 35.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone

Recent Advances in the Study of Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone (CAS: 1496025-42-3)

In recent years, the compound Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone (CAS: 1496025-42-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound's unique structural features, combining an azetidine ring with a piperazine moiety, make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

Recent studies have highlighted the synthetic pathways for Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity. These efforts have paved the way for further investigations into its biological activity and mechanism of action.

Pharmacological evaluations of Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone have revealed its potential as a modulator of specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Preliminary in vitro and in vivo studies suggest that the compound exhibits high affinity for certain receptor subtypes, which could explain its observed effects on behavior and cognition. These findings have sparked interest in exploring its utility for treating conditions such as depression, anxiety, and schizophrenia.

In addition to its CNS-related applications, Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone has shown promise in antimicrobial research. Recent reports indicate that the compound possesses activity against a range of bacterial and fungal pathogens, including drug-resistant strains. This has led to investigations into its potential as a novel antibiotic or antifungal agent, particularly in light of the growing global threat of antimicrobial resistance.

Despite these promising findings, challenges remain in the development of Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance the compound's pharmacological profile while minimizing adverse effects.

In conclusion, Azetidin-3-yl(4-isopentylpiperazin-1-yl)methanone (CAS: 1496025-42-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structure and diverse biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.